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  4. 1-[1-(3-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
1-[1-(3-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone 1-[1-(3-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
Brand Name: Vulcanchem
CAS No.: 379245-07-5
VCID: VC0382647
InChI: InChI=1S/C25H24FN3OS2/c1-14-11-20(15(2)29(14)18-8-6-7-17(26)12-18)21(30)13-31-24-23-19-9-4-5-10-22(19)32-25(23)28-16(3)27-24/h6-8,11-12H,4-5,9-10,13H2,1-3H3
SMILES: CC1=CC(=C(N1C2=CC(=CC=C2)F)C)C(=O)CSC3=NC(=NC4=C3C5=C(S4)CCCC5)C
Molecular Formula: C25H24FN3OS2
Molecular Weight: 465.6g/mol

1-[1-(3-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone

CAS No.: 379245-07-5

Main Products

VCID: VC0382647

Molecular Formula: C25H24FN3OS2

Molecular Weight: 465.6g/mol

1-[1-(3-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone - 379245-07-5

CAS No. 379245-07-5
Product Name 1-[1-(3-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
Molecular Formula C25H24FN3OS2
Molecular Weight 465.6g/mol
IUPAC Name 1-[1-(3-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-[(2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethanone
Standard InChI InChI=1S/C25H24FN3OS2/c1-14-11-20(15(2)29(14)18-8-6-7-17(26)12-18)21(30)13-31-24-23-19-9-4-5-10-22(19)32-25(23)28-16(3)27-24/h6-8,11-12H,4-5,9-10,13H2,1-3H3
Standard InChIKey CGXLYFZFASQUTF-UHFFFAOYSA-N
SMILES CC1=CC(=C(N1C2=CC(=CC=C2)F)C)C(=O)CSC3=NC(=NC4=C3C5=C(S4)CCCC5)C
Canonical SMILES CC1=CC(=C(N1C2=CC(=CC=C2)F)C)C(=O)CSC3=NC(=NC4=C3C5=C(S4)CCCC5)C
PubChem Compound 2384079
Last Modified Nov 11 2021
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